Cas no 1806059-70-0 (Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate
• CAS No: 1806059-70-0
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4812102
• Update Time: 2025-07-19

Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate

• Inchi： 1S/C10H11F2NO3/c1-15-8(14)4-6-3-7(9(11)12)10(16-2)13-5-6/h3,5,9H,4H2,1-2H3
• InChI Key： HLIIEZAOKXUMSX-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1)CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 1.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1806059-70-0)

Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1806059-70-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with an acetate ester, makes it particularly valuable for designing novel compounds with enhanced stability and efficacy.

In recent years, the demand for fluorinated compounds like Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate has surged due to their applications in drug discovery and crop protection. Fluorination is a key strategy in modern chemistry, as it often improves metabolic stability, bioavailability, and binding affinity. Researchers frequently search for terms such as "fluorinated pyridine derivatives" and "difluoromethyl applications," reflecting the growing interest in this compound's potential. Its role in developing next-generation agrochemicals and pharmaceutical intermediates aligns with industry trends toward sustainable and high-performance solutions.

The synthesis of Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate involves multi-step organic reactions, including esterification and selective fluorination. These processes are critical for achieving high purity and yield, which are essential for its use in precision applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. The compound's CAS No. 1806059-70-0 is a unique identifier that facilitates accurate referencing in scientific literature and regulatory documentation.

One of the most discussed topics in the context of Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate is its potential in green chemistry. As industries strive to reduce environmental impact, the development of eco-friendly synthesis routes for fluorinated compounds has become a priority. Searches for "sustainable fluorination methods" and "green synthesis of pyridine derivatives" highlight this trend. Researchers are exploring catalytic processes and renewable reagents to optimize the production of this compound, minimizing waste and energy consumption.

Another area of interest is the compound's applicability in medicinal chemistry. The difluoromethyl group is known to enhance the pharmacokinetic properties of drug candidates, making Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate a valuable building block for small-molecule therapeutics. Its incorporation into lead compounds has shown promise in targeting enzymes and receptors involved in various diseases. This aligns with the increasing focus on precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

In conclusion, Methyl 3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1806059-70-0) represents a critical intermediate in modern chemical research. Its unique structural features and broad applicability make it a subject of ongoing investigation in both pharmaceutical and agrochemical sectors. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative solutions for global challenges.